N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide

• IUPAC Name: N-[2-(2-cyano-3-fluorophenyl)sulfanylphenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H15FN2O2S/c22-17-9-6-12-19(16(17)13-23)27-20-11-5-4-10-18(20)24-21(25)14-26-15-7-2-1-3-8-15/h1-12H,14H2,(H,24,25)
• InChI Key: SJISBYUJKYXWCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2SC3=CC=CC(=C3C#N)F
• Molecular Formula: C21H15FN2O2S
• Molecular Weight: 378.4 g/mol

Description

“N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide” is an organic compound that contains several functional groups, including a cyano group (-CN), a fluorophenyl group (a phenyl ring with a fluorine atom), a sulfanyl group (-SH), and an acetamide group (CH3CONH2). These groups could potentially give the compound various chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the various functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would be largely determined by its functional groups. For example, the cyano group could potentially undergo reactions to form amines, carboxylic acids, or other derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Quantum Computing and Quantum Algorithms

• Quantum computing leverages the principles of quantum mechanics to perform complex calculations exponentially faster than classical computers. Researchers are exploring how molecules like N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide can be used as qubits (quantum bits) in quantum computers. .

Drug Discovery and Design

• Computational chemistry relies on accurate molecular modeling to predict drug interactions and design new pharmaceutical compounds. N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide could serve as a scaffold for developing novel drugs. .

Materials Science and Nanotechnology

• N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide may have applications in creating functional materials. Its unique structure could contribute to designing nanoscale devices, sensors, or catalysts. .

Photovoltaics and Solar Cells

• Organic semiconductors play a crucial role in photovoltaic devices. Researchers study compounds like N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide to enhance the efficiency of organic solar cells. .

Molecular Sensors and Detectors

• The unique electronic properties of N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide make it a potential candidate for molecular sensors. These sensors can detect specific molecules or ions in environmental monitoring, medical diagnostics, or security applications. .

Quantum State Sensors and Metrology

• Quantum state sensors exploit quantum phenomena to achieve unprecedented precision in measurements. N-{2-[(2-cyano-3-fluorophenyl)sulfanyl]phenyl}-2-phenoxyacetamide could be part of quantum sensors for detecting magnetic fields, electric fields, or temperature variations. .

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and possible uses in various industries.